molecular formula C8H15N B8587674 N-(pent-4-enyl)cyclopropanamine

N-(pent-4-enyl)cyclopropanamine

Cat. No.: B8587674
M. Wt: 125.21 g/mol
InChI Key: XDVGYDUUVLFHNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(pent-4-enyl)cyclopropanamine is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H15N

Molecular Weight

125.21 g/mol

IUPAC Name

N-pent-4-enylcyclopropanamine

InChI

InChI=1S/C8H15N/c1-2-3-4-7-9-8-5-6-8/h2,8-9H,1,3-7H2

InChI Key

XDVGYDUUVLFHNE-UHFFFAOYSA-N

Canonical SMILES

C=CCCCNC1CC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Using an addition funnel, a solution of 5-bromopentene (15.75 g, 106 mmol) in 50 mL of methanol was added over the course of 5 min to a solution of cyclopropylamine (20.6 g, 361 mmol) in 200 mL of methanol. This solution was allowed to stir at rt for 72 h at which time is was refluxed for 1 h. The methanol and excess cyclopropylamine were removed by distillation. The residue, hydrobromide salt of the product, was partitioned between ether and 4 N NaOH. The aqueous phase was washed with ether (2×). The combined ether extracts were dried (MgSO4), filtered, and concentrated to give 8 g (60%) of N-(pent-4-enyl)cyclopropanamine as a yellow oil: 1H NMR (500 MHz, CDCl3) δ 0.31-0.36 (m, 2H) 0.40-0.46 (m, 2H) 1.53-1.63 (m, 2H) 1.87 (brs, 1H) 2.05-2.10 (m, 2H) 2.10-2.14 (m, 1H) 2.69 (t, J=7.32Hz, 2H) 4.91-5.07 (m, 2H) 5.72-5.88 (m, 1H).
Quantity
15.75 g
Type
reactant
Reaction Step One
Quantity
20.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Quantity
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Synthesis routes and methods III

Procedure details

Using an addition funnel, a solution of 5-bromopentene (15.8 g, 106 mmol) in 50 mL of methanol was added over the course of 5 min to a solution of cyclopropylamine (20.6 g, 361 mmol) in 200 mL of methanol. The resultant mixture was allowed to stir at rt for 72 h at which time it was refluxed for 1 h. The methanol and excess cyclopropylamine were removed by distillation. The residue, hydrobromide salt of 1a, was partitioned between ether and 4 N NaOH. The aqueous phase was washed with ether (2×). The combined ether extracts were dried (MgSO4), filtered, and concentrated to give 8 g (60%) of 1a as a yellow oil: 1H NMR (500 MHz, CDCl3) δ 0.31-0.36 (m, 2 H) 0.40-0.46 (m, 2 H) 1.53-1.63 (m, 2 H) 1.87 (brs, 1 H) 2.05-2.10 (m, 2 H) 2.10-2.14 (m, 1 H) 2.69 (t, J=7.32 Hz, 2 H) 4.91-5.07 (m, 2 H) 5.72-5.88 (m, 1 H).
Quantity
15.8 g
Type
reactant
Reaction Step One
Quantity
20.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
60%

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